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Compound of Interest

Compound Name: Barium hydride (BaH2)

Cat. No.: B083081 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of barium hydride (BaH₂) as a

potential material for solid-state hydrogen storage. The information is intended to guide

researchers in evaluating its properties and includes detailed protocols for its synthesis and

characterization.

Introduction to Barium Hydride for Hydrogen
Storage
Barium hydride (BaH₂) is an alkaline earth metal hydride that has been considered for

hydrogen storage due to its potential to reversibly store and release hydrogen gas.[1][2] Like

other metal hydrides, it offers the advantage of storing hydrogen in a solid form, which can be

safer and more volumetrically efficient than compressed gas or liquid hydrogen.[3] However,

the practical application of BaH₂ for hydrogen storage is limited by its thermodynamic

properties and a lack of extensive research into its kinetic and cycling performance.[4]

Physicochemical and Hydrogen Storage Properties
Barium hydride is a white to gray crystalline solid with a density of approximately 4.16-4.21

g/cm³.[2][5] It decomposes at 675°C before melting.[1][5] The key reaction for hydrogen

storage is the reversible decomposition (dehydrogenation) and formation (hydrogenation) of

BaH₂:
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BaH₂ (s) ⇌ Ba (s) + H₂ (g)

Data Presentation: Hydrogen Storage Characteristics of
Barium Hydride
The following table summarizes the known and calculated quantitative data for BaH₂ for

hydrogen storage applications. It is important to note that experimental data for several key

parameters are not readily available in the current scientific literature, and thus, some values

are theoretical calculations.
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Property Value Source/Method Notes

Gravimetric H₂

Capacity (Theoretical)
1.46 wt% Calculation

Based on molar

masses: (2 * 1.008) /

(137.33 + 2 * 1.008) *

100%.

Volumetric H₂

Capacity (Theoretical)
~61.5 kg H₂/m³ Calculation

Based on the density

of BaH₂ (4.16 g/cm³)

and its gravimetric

capacity.

Standard Enthalpy of

Formation (ΔfH⁰)
-171 to -190.1 kJ/mol [1][5]

This value indicates

the stability of BaH₂.

Enthalpy of

Dehydrogenation (ΔH)

~171 to 190.1 kJ/mol

H₂
Calculation

Assumed to be the

reverse of the

formation enthalpy.

High value suggests

high temperatures are

required for hydrogen

release.

Standard Molar

Entropy (S⁰)
77 J/(mol·K) [1]

Standard entropy of

the solid BaH₂.

Decomposition

Temperature
675°C [1][5]

Temperature at which

the material

decomposes.

Experimentally

Determined PCI Data
Not Available Literature Review

No comprehensive

Pressure-

Composition-Isotherm

(PCI) data was found.

Kinetic Data

(Absorption/Desorptio

n Rates)

Not Available Literature Review

No specific kinetic

data for hydrogen

storage applications

was found.
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Cycling Stability Not Available Literature Review

No data on the

degradation of storage

capacity over multiple

cycles was found.

Experimental Protocols
The following are detailed, generalized protocols for the synthesis and characterization of

barium hydride for hydrogen storage research. These protocols are based on standard

methodologies for metal hydrides and should be adapted and optimized for specific

experimental setups.

Protocol for Synthesis of Barium Hydride
This protocol describes the direct hydrogenation of barium metal.

Materials and Equipment:

High-purity barium metal (turnings or powder)

High-purity hydrogen gas (UHP grade)

High-pressure reactor (e.g., Sieverts' apparatus or a dedicated hydrogenation chamber)

made of a suitable material like stainless steel

Vacuum pump

Inert gas (e.g., Argon) for handling

Glovebox for handling air-sensitive materials

Temperature controller and furnace

Procedure:

Handling and Loading: Inside an argon-filled glovebox, carefully weigh a specific amount of

barium metal and place it into the reactor vessel. Barium is highly reactive and should not be

exposed to air or moisture.
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Assembly and Leak Check: Seal the reactor and connect it to a gas manifold system.

Evacuate the reactor and the manifold to a high vacuum (<10⁻⁵ mbar) to remove any

residual air and moisture. Perform a leak test to ensure the system is hermetically sealed.

Activation: Heat the barium metal under vacuum to a moderate temperature (e.g., 200-

300°C) for several hours to clean the surface of any passivation layers.

Hydrogenation:

Cool the reactor to the desired reaction temperature (typically between 150-400°C).[5]

Introduce high-purity hydrogen gas into the reactor to the desired pressure (e.g., 20-140

bar).

Monitor the pressure drop in the system, which indicates the absorption of hydrogen by

the barium metal.

Maintain the temperature and pressure for a sufficient duration (e.g., 5-24 hours) to ensure

complete conversion to BaH₂.[5] The reaction is exothermic.

Cooling and Passivation: Once the reaction is complete (pressure stabilizes), cool the

reactor to room temperature under a hydrogen atmosphere.

Sample Retrieval: Vent the hydrogen gas and transfer the reactor back into the glovebox.

Carefully retrieve the barium hydride powder. The product is highly pyrophoric and must be

handled under an inert atmosphere.

Protocol for Pressure-Composition-Isotherm (PCI)
Analysis
This protocol outlines the procedure for measuring the hydrogen storage properties of BaH₂

using a Sieverts' type apparatus.[6]

Equipment:

Sieverts' apparatus (volumetric setup) with a calibrated gas reservoir, a sample chamber,

pressure transducers, and temperature control.
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High-purity hydrogen gas.

Vacuum pump.

Glovebox.

Procedure:

Sample Preparation: Load a precisely weighed amount of BaH₂ powder into the sample

chamber inside a glovebox.

System Setup: Connect the sample chamber to the Sieverts' apparatus. Evacuate the entire

system to high vacuum.

Dehydrogenation (for absorption isotherm): Heat the sample under vacuum to a temperature

above its decomposition temperature (e.g., >675°C) to fully dehydrogenate the BaH₂ to Ba

metal. This step is crucial for measuring the absorption isotherm. For a desorption isotherm,

start with a fully hydrided sample.

Isothermal Measurement:

Set the sample chamber to the desired constant temperature for the isotherm

measurement (e.g., 500°C, 550°C, 600°C).

Introduce a small, known amount of hydrogen gas from the calibrated reservoir into the

sample chamber.

Allow the system to reach thermodynamic equilibrium (i.e., the pressure stabilizes). This

may take from minutes to hours depending on the kinetics.

Record the final equilibrium pressure and temperature.

Calculate the amount of hydrogen absorbed by the sample based on the pressure change

in the calibrated volumes.

Repeat the process of adding small aliquots of hydrogen gas until the sample is saturated

(pressure increases linearly with added gas).
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Data Analysis:

Plot the equilibrium pressure versus the hydrogen concentration in the material (e.g., in

wt% or H/M ratio) to generate the PCI curve.

Repeat the entire procedure at different temperatures to obtain a family of isotherms.

From the plateau pressures at different temperatures, construct a Van't Hoff plot (ln(P) vs.

1/T) to determine the enthalpy (ΔH) and entropy (ΔS) of dehydrogenation.[6]

Protocol for Cycling Stability Testing
This protocol describes a method for evaluating the long-term performance of BaH₂ over

multiple hydrogen absorption and desorption cycles.[2]

Equipment:

Automated Sieverts' apparatus or a dedicated cycling rig.

Mass flow controllers.

Temperature and pressure cycling capabilities.

Procedure:

Sample Preparation and Activation: Prepare and activate the BaH₂ sample as described in

the PCI protocol.

Set Cycling Parameters: Define the conditions for the absorption and desorption cycles:

Absorption: Set the temperature and pressure (e.g., 500°C and a pressure above the

plateau pressure).

Desorption: Set the temperature and pressure/vacuum level (e.g., 600°C and vacuum or

low back-pressure).

Automated Cycling:
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Start the automated cycling process. The system will alternate between the set absorption

and desorption conditions for a predefined number of cycles (e.g., 100, 500, or 1000

cycles).

Interim Characterization: Periodically (e.g., every 10 or 50 cycles), pause the cycling to

measure a full PCI curve as described in Protocol 3.2. This will quantify the hydrogen

storage capacity at that point in the cycling experiment.

Data Analysis:

Plot the reversible hydrogen storage capacity as a function of the cycle number.

Analyze the changes in the PCI curves (e.g., plateau pressure, slope, and hysteresis) over

the cycles.

Optionally, characterize the material's structure and morphology (e.g., using XRD and

SEM) before and after cycling to understand the degradation mechanisms.

Mandatory Visualizations
The following diagrams illustrate the key processes and workflows described in these

application notes.

Hydrogenation (Charging) Dehydrogenation (Discharging)

Barium Metal (Ba) Barium Hydride (BaH₂)+ H₂
Hydrogen Gas (H₂)
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Caption: Reversible hydrogenation and dehydrogenation of Barium.
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Experimental Workflow for BaH₂ Synthesis and Characterization
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Caption: Workflow for BaH₂ synthesis and characterization.
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Safety and Handling
Barium Hydride: BaH₂ is a highly reactive and pyrophoric material. It reacts violently with

water and acids to produce flammable hydrogen gas and significant heat, which can lead to

spontaneous ignition.[2] It should only be handled in an inert atmosphere (e.g., in a

glovebox).

Barium Metal: The precursor, barium metal, is also highly reactive with air and moisture.

High-Pressure Hydrogen: All experiments involving high-pressure hydrogen must be

conducted with appropriate safety measures, including the use of certified reactors, pressure

relief valves, and adequate ventilation.

Conclusion
Barium hydride presents a theoretically interesting case for hydrogen storage, but a significant

lack of experimental data on its performance hinders a thorough evaluation. Its high theoretical

volumetric density is an advantage, but its low gravimetric capacity and the high temperatures

likely required for hydrogen release (due to its high enthalpy of formation) are considerable

drawbacks. The provided protocols offer a framework for researchers to systematically

investigate the properties of BaH₂ and fill the existing gaps in the scientific literature. Future

research should focus on obtaining reliable PCI data, understanding the kinetic limitations, and

evaluating the material's stability over extended cycling.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. barium hydride [chemister.ru]

2. High-Purity Barium Hydride (BaH₂) for Hydrogen Storage, Catalysis, and Industrial
Applications [hi-tech-materials.com]

3. doc.rero.ch [doc.rero.ch]

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 10 / 11 Tech Support

https://www.hi-tech-materials.com/zh/product/barium-hydride-bah2
https://www.benchchem.com/product/b083081?utm_src=pdf-custom-synthesis
https://chemister.ru/Databases/Chemdatabase/properties-en.php?dbid=1&id=374
https://www.hi-tech-materials.com/zh/product/barium-hydride-bah2
https://www.hi-tech-materials.com/zh/product/barium-hydride-bah2
https://doc.rero.ch/record/320715/files/114_2004_Article_516.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b083081?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


4. scispace.com [scispace.com]

5. webqc.org [webqc.org]

6. NIST-MSEL Hydrogen Storage Program: Research - Introduction [ctcms.nist.gov]

To cite this document: BenchChem. [Application Notes and Protocols for Barium Hydride in
Hydrogen Storage]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b083081#barium-hydride-for-hydrogen-storage-
applications]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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